Cas no 890-50-6 (Benzenamine, N-(1-naphthalenylmethylene)-)

Benzenamine, N-(1-naphthalenylmethylene)- structure
890-50-6 structure
Product Name:Benzenamine, N-(1-naphthalenylmethylene)-
CAS No:890-50-6
MF:C17H13N
MW:231.291824102402
CID:614347
PubChem ID:615538
Update Time:2025-04-19

Benzenamine, N-(1-naphthalenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • Benzenamine, N-(1-naphthalenylmethylene)-
    • 1-naphthalen-1-yl-N-phenylmethanimine
    • N-Phenylnaphthalene-1-(methanimine)
    • WNYBWTSSOIEBMP-QGOAFFKASA-N
    • N-[(E)-1-Naphthylmethylidene]aniline
    • WNYBWTSSOIEBMP-UHFFFAOYSA-N
    • N-(1-Naphthylmethylene)aniline
    • naphthylmethylidene aniline
    • DTXSID20346836
    • SCHEMBL9305089
    • AKOS004906550
    • N-[(E)-1-Naphthylmethylidene]aniline #
    • N-([1-naphthalenyl]methylene)benzenamine
    • 890-50-6
    • Inchi: 1S/C17H13N/c1-2-10-16(11-3-1)18-13-15-9-6-8-14-7-4-5-12-17(14)15/h1-13H/b18-13+
    • InChI Key: WNYBWTSSOIEBMP-QGOAFFKASA-N
    • SMILES: N(/C1C=CC=CC=1)=C\C1=CC=CC2=CC=CC=C21

Computed Properties

  • Exact Mass: 231.104799419g/mol
  • Monoisotopic Mass: 231.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.5
  • Topological Polar Surface Area: 12.4Ų
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